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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity reagents

is a critical first step in ensuring experimental reproducibility and success. This in-depth

technical guide provides a comprehensive overview of research-grade Solvent Orange 60, a

fluorescent dye with applications in materials science and potential for broader research use.

This document details commercial suppliers, key technical data, safety protocols, and a

procedural workflow for procurement and application.

Introduction to Solvent Orange 60
Solvent Orange 60 (CAS numbers 61969-47-9 and 6925-69-5) is a perinone-type dye known

for its vibrant yellowish-orange fluorescence.[1][2] Primarily utilized in the plastics and textile

industries for its excellent thermal stability and lightfastness, its fluorescent properties also

make it a compound of interest for research applications.[3][4] While its use in biological

research is not extensively documented, its classification as a fluorescent dye by some

suppliers suggests potential applications in areas such as tracer studies or as a fluorescent

probe in specific chemical environments.[5] This guide aims to provide researchers with the

necessary information to procure and utilize research-grade Solvent Orange 60 effectively and

safely.
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A number of chemical suppliers offer Solvent Orange 60, with some explicitly marketing it for

research purposes. When selecting a supplier, it is crucial to obtain a Certificate of Analysis

(CoA) to verify the purity and specifications of the lot.

Table 1: Prominent Commercial Suppliers of Solvent Orange 60
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Supplier Website
Noted
Offerings/Specialties

MedChemExpress --INVALID-LINK--

Lists Solvent Orange 60 as a

fluorescent dye for research

use only.

ChemicalBook --INVALID-LINK--

Provides a platform with

multiple suppliers and basic

chemical properties.

AK Scientific, Inc. --INVALID-LINK--

Supplies a range of chemicals

for research and development,

including a safety data sheet

for Solvent Orange 60.

Hangzhou Epsilon Chemical

Co.,Ltd
--INVALID-LINK--

Offers "Transparent Orange

3G" with specified solubility

data.

Origo Chemical --INVALID-LINK--

Provides technical data on

heat resistance and light

fastness in various plastics.

Jinan Ogilvy Chemical Co.,

Ltd.
--INVALID-LINK--

Specifies a purity of ≥99% and

provides application

information for resins.

Xcolor Pigment --INVALID-LINK--

Details solubility in various

organic solvents and

recommended dosages for

plastic coloring.

Alan Chemical Industries LTD --INVALID-LINK--

Lists counter products and

applications in various

polymers.

Chroma Specialty Chemicals --INVALID-LINK--
Specializes in pigments and

dyes with global warehousing.
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Technical Data and Specifications
The following tables summarize the key quantitative data for Solvent Orange 60, compiled

from various supplier and database sources. Researchers should always refer to the lot-

specific CoA for the most accurate information.

Table 2: General Properties of Solvent Orange 60

Property Value Source(s)

Chemical Name 12H-Phthaloperin-12-one

Synonyms
C.I. Solvent Orange 60,

Transparent Orange 3G

CAS Number 61969-47-9, 6925-69-5

Molecular Formula C₁₈H₁₀N₂O

Molecular Weight 270.28 g/mol

Appearance Orange Powder

Melting Point ~230 °C

Heat Resistance Up to 300 °C

Light Fastness Grade 7-8 (on a scale of 1-8)

Table 3: Solubility of Solvent Orange 60
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Solvent Solubility (g/L at 20°C) Source(s)

Water Insoluble

Acetone 2

Butyl Acetate 2.5

Methylbenzene (Toluene) 5

Dichloromethane 10

Ethyl Alcohol (Ethanol) 0.8 (slightly soluble)

Chloroform Slightly soluble

Benzene Slightly soluble

Xylene Slightly soluble

Experimental Protocols and Methodologies
While specific, peer-reviewed experimental protocols for the use of Solvent Orange 60 in a

biological research context are not widely published, its properties as a fluorescent dye suggest

potential avenues for investigation. The following sections provide general methodologies that

can be adapted by researchers.

General Workflow for Procurement and Use of
Research-Grade Dyes
The following diagram outlines a typical workflow for sourcing and utilizing a research-grade

chemical like Solvent Orange 60.
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Figure 1: General workflow for procuring and using research-grade Solvent Orange 60.

Preparation of a Stock Solution
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Due to its poor solubility in water, stock solutions of Solvent Orange 60 should be prepared in

a suitable organic solvent.

Methodology:

Consult the supplier's data sheet or the solubility table (Table 3) to select an appropriate

solvent (e.g., Dichloromethane, Toluene, or Acetone).

Accurately weigh a small amount of Solvent Orange 60 powder in a fume hood, using

appropriate personal protective equipment (PPE) as outlined in the Safety Data Sheet

(SDS).

In a chemical-resistant vial, dissolve the powder in the chosen solvent to a desired high

concentration (e.g., 1-10 mg/mL).

Use sonication or gentle vortexing to ensure complete dissolution.

Store the stock solution in a tightly sealed, light-protected container at the recommended

temperature.

Potential Research Application: Fluorescent Tracer
Given its fluorescence and insolubility in water, Solvent Orange 60 could potentially be used

as a tracer in non-aqueous systems or for labeling hydrophobic components.

General Protocol Outline:

System Preparation: Prepare the non-aqueous liquid or material to be studied.

Tracer Introduction: Introduce a known concentration of the Solvent Orange 60 stock

solution into the system.

Mixing/Incubation: Ensure thorough mixing or allow for an appropriate incubation period for

the dye to distribute or label the target components.

Fluorescence Detection: Use a fluorometer or fluorescence microscope with appropriate

excitation and emission filters to detect the signal from Solvent Orange 60. The optimal
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excitation and emission wavelengths would need to be determined experimentally, but are

expected to be in the blue-green for excitation and orange-red for emission.

Data Analysis: Quantify the fluorescence intensity to determine the concentration or

distribution of the dye.

The Principle of Fluorescence
The utility of Solvent Orange 60 as a fluorescent dye is based on its ability to absorb light at a

specific wavelength and then emit light at a longer wavelength. This principle is fundamental to

its application in any fluorescence-based assay.
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Figure 2: Jablonski diagram illustrating the basic principle of fluorescence.

Safety and Handling
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Solvent Orange 60 requires careful handling in a laboratory setting. It is important to consult

the Safety Data Sheet (SDS) provided by the supplier before use.

Key Safety Precautions:

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

Ventilation: Handle the powder in a chemical fume hood to avoid inhalation of dust.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

sources of ignition. Keep the container tightly closed.

First Aid: In case of eye or skin contact, flush with plenty of water for at least 15 minutes. If

inhaled, move to fresh air. If ingested, rinse mouth with water. Seek medical attention if

irritation persists.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

It is also important to note that Solvent Orange 60 has been identified as a potent contact

sensitizer in some individuals, particularly in the context of its use in plastics for items like

eyeglass frames. Researchers with known skin sensitivities should exercise extra caution.

Conclusion
Solvent Orange 60 is a readily available fluorescent dye with well-characterized properties for

applications in materials science. While its use in biological research is not yet established, its

strong fluorescence and hydrophobicity present opportunities for novel applications in non-

aqueous systems. By carefully selecting a reputable supplier, verifying product purity, and

adhering to safety guidelines, researchers can effectively incorporate this compound into their

studies. The general protocols and data provided in this guide serve as a starting point for

developing specific experimental procedures tailored to the unique needs of a research project.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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